Cas no 133550-35-3 (AG-494)

• Product Name: AG-494
• CAS No: 133550-35-3
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• MDL: MFCD00209863
• CID: 157893
• PubChem ID: 253661368
• Update Time: 2025-04-19

AG-494 Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-phenyl-, (2E)-
• Tyrphostin AG 494
• (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-N-phenyl-2-propenamide
• 2-cyano-3-(3,4-dihydroxyphenyl)-N-phenylprop-2-enamide
• AG 494
• AG-494
• TYRPHOSTIN B48
• HMS3266B19
• Tyrphostin 48
• (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-N-phenylacrylamide
• AG 494 (Tyrphostin AG 494)
• -2-Cyano-3-(3,4-dihydroxyphenyl)
• A-CYANO-(3,4-DIHYDROXY)-N-PHENYLCINNAMIDE
• A-CYANO-(3,4-DIHYDROXY)-N-PHENYLCINNAMAMIDE
• ALPHA-CYANO-(3,4-DIHYDROXY)-N-PHENYLCINNAMIDE
• N-PHENYL-3,4-DIHYDROXYBENZYLIDENECYANOACETAMIDE
• Lopac0_001147
• MLS002172496
• BDBM4304
• cid_5328771
• HMS3678I07
• HMS3263F15
• HMS2232N04
• T 4318
• (E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-phenylprop-2-enamide
• 2E-cyano-3-(3,4-dihydroxyphenyl)-N-phenyl-2-propenamide
• (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-phenylprop-2-enamide
• EX-A2591
• tyrphostin-AG-494
• LP01147
• s6509
• NCGC00016019-06
• 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-phenyl-,(2E)-
• NCGC00016019-02
• SMR001254117
• NCGC00016019-01
• SR-01000075495-3
• SR-01000075495-1
• 133550-35-3
• SDCCGSBI-0051114.P002
• CCG-205221
• NCGC00016019-03
• HSCI1_000168
• MFCD00209863
• J-006403
• NCGC00024687-01
• 139087-53-9
• Tyrphostin AG-494
• NCGC00024687-02
• NCGC00016019-05
• NCGC00261832-01
• BS-15206
• HY-101042
• CS-0020753
• CHEMBL56731
• Lopac-T-4318
• BCP29134
• SR-01000075495
• NCGC00016019-04
• HMS3414I07
• EU-0101147
• Tox21_501147
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxyphenyl)-N-phenyl-
• DTXSID201018515
• BRD-K34533029-001-01-0
• NCGC00024687-03
• AKOS024458583
• Tocris-0619
• SDCCGSBI-0051114.P004
• A2704
• BRD-K34533029-001-08-5
• GLXC-15530
• DA-60838
• AG-494?
• A12015

• MDL： MFCD00209863
• Inchi： 1S/C16H12N2O3/c17-10-12(8-11-6-7-14(19)15(20)9-11)16(21)18-13-4-2-1-3-5-13/h1-9,19-20H,(H,18,21)/b12-8+
• InChI Key： HKHOVJYOELRGMV-XYOKQWHBSA-N
• SMILES： OC1=C(C=CC(/C=C(\C#N)/C(NC2C=CC=CC=2)=O)=C1)O

Computed Properties

• Exact Mass: 280.08500
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 586.9±50.0 °C at 760 mmHg
• Flash Point: 308.8±30.1 °C
• Solubility: DMSO: soluble
• PSA: 93.35000
• LogP: 2.71648
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

AG-494 Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons